Cas no 2226905-26-4 (9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate)

• Product Name: 9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate
• CAS No: 2226905-26-4
• MF: C₁₆H₁₆F₄O₆S
• MW: 412.353258132935
• CID: 4640995
• Update Time: 2025-05-24

9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate Chemical and Physical Properties

Names and Identifiers

• 9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate

• Inchi： 1S/C16H16F4O6S/c1-15(2,3)14(21)25-11-7-6-9-10(26-27(22,23)16(18,19)20)5-4-8-24-13(9)12(11)17/h5-7H,4,8H2,1-3H3
• InChI Key： VTCYKQGNMANHKL-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1F)OCCC=C2OS(C(F)(F)F)(=O)=O)(=O)C(C)(C)C

Additional information on 9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate

9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate: A Comprehensive Overview

The compound with CAS No. 2226905-26-4, known as 9-Fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a benzo[b]oxepin ring system substituted with a trifluoromethyl sulfonyl group and a pivalate ester. The presence of these functional groups imparts unique chemical properties, making it a valuable compound for both academic research and potential therapeutic applications.

Recent studies have highlighted the importance of benzo[b]oxepin derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The trifluoromethyl sulfonyl group in this compound is known to enhance stability and bioavailability, while the pivalate ester contributes to solubility and pharmacokinetic properties. These features make the compound a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential role in targeting specific enzymes or receptors involved in disease pathways. For instance, researchers have explored the use of 9-fluoro substituted benzo[b]oxepins in inhibiting kinases, which are critical in cancer progression. The integration of the trifluoromethyl sulfonyl oxy group into the structure has been shown to improve binding affinity to these targets, suggesting its utility in developing novel anti-cancer agents.

In addition to its therapeutic potential, this compound has also been studied for its synthetic versatility. The benzo[b]oxepin framework serves as a versatile scaffold for further functionalization, enabling chemists to explore diverse substitution patterns and stereochemical configurations. Recent advancements in asymmetric synthesis have allowed for the efficient construction of enantiomerically pure derivatives, which are essential for studying stereochemical effects on biological activity.

The development of 9-fluoro substituted benzo[b]oxepins has also been driven by their unique photophysical properties. These compounds exhibit strong fluorescence under certain conditions, making them attractive candidates for use in sensors and imaging agents. The incorporation of electron-withdrawing groups like the trifluoromethyl sulfonyl oxy group further enhances their optical properties, opening new avenues for applications in diagnostics and biotechnology.

From a synthetic perspective, the construction of this compound involves a series of intricate transformations. Key steps include the formation of the benzo[b]oxepin ring through cyclization reactions and the subsequent installation of substituents at specific positions. The use of advanced catalytic methods and protecting group strategies has significantly streamlined the synthesis process, making it more accessible for large-scale production.

In conclusion, 9-fluoro-5-(((trifluoromethyl)sulfonyl)oxy)-2,3-dihydrobenzo[b]oxepin-8-yl pivalate represents a cutting-edge advancement in organic chemistry with multifaceted applications across various scientific domains. Its unique structure, combined with recent research findings, positions it as a pivotal molecule for future innovations in drug development and materials science.